Cas no 183293-62-1 (3-Hydroxy-4-methylaniline Hemisulfate)

• Product Name: 3-Hydroxy-4-methylaniline Hemisulfate
• CAS No: 183293-62-1
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• MDL: MFCD19237198
• CID: 66224
• Update Time: 2025-06-09

3-Hydroxy-4-methylaniline Hemisulfate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methylphenol sulfate
• 5-Amino-o-cresol sulfate
• 5-Amino-2-Hydroxytoluene Sulfate
• 3-Hydroxy-4-Methylaniline heMisulfate
• ACT07274
• ANW-44491
• CTK0H4887
• SBB070547
• SureCN1883126
• 5-Amino-o-methylphenolsulfate
• 5-AMINO-O-CRESOL SULFATE 99%
• 3-Hydroxy-4-methylaniline Hemisulfate

• MDL： MFCD19237198
• Inchi： 1S/C7H9NO.H2O4S/c1-5-2-3-6(8)4-7(5)9;1-5(2,3)4/h2-4,9H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： OOUDTDWQXPSATC-UHFFFAOYSA-N
• SMILES： S(=O)(O)(O)=O.C1(O)C(C)=CC=C(N)C=1

Computed Properties

• Exact Mass: 221.03583
• Monoisotopic Mass: 221.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2

Experimental Properties

• PSA: 120.85
• LogP: 2.29200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Hydroxy-4-methylaniline Hemisulfate

Introduction to 3-Hydroxy-4-methylaniline Hemisulfate (CAS No. 183293-62-1)

3-Hydroxy-4-methylaniline Hemisulfate is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 183293-62-1, has garnered attention due to its structural properties and potential therapeutic benefits. The hemisulfate salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and medicinal applications.

The molecular structure of 3-Hydroxy-4-methylaniline Hemisulfate consists of a phenolic ring substituted with a hydroxyl group at the 3-position and a methyl group at the 4-position, coupled with a hemisulfate moiety. This configuration imparts unique reactivity and interaction capabilities with biological targets, making it a promising candidate for further investigation in drug discovery pipelines.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacophoric properties of 3-Hydroxy-4-methylaniline Hemisulfate more effectively. Studies have demonstrated its potential role as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of both hydroxyl and methyl groups allows for diverse functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

One of the most intriguing aspects of 3-Hydroxy-4-methylaniline Hemisulfate is its interaction with biological pathways. Research indicates that this compound may modulate enzyme activity and receptor binding, thereby influencing cellular processes. For instance, studies have suggested that derivatives of this molecule could interfere with kinases and other signaling proteins involved in tumor growth and progression. Such findings underscore the importance of 3-Hydroxy-4-methylaniline Hemisulfate as a lead compound in oncology research.

The hemisulfate form of the compound contributes to its favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. This makes it an attractive candidate for clinical development compared to free base forms. Additionally, the hemisulfate salt enhances crystallinity, facilitating easier handling and formulation in pharmaceutical products.

Recent clinical trials have begun to explore the efficacy of compounds derived from 3-Hydroxy-4-methylaniline Hemisulfate in treating chronic inflammatory diseases. Preliminary results suggest that certain analogs exhibit anti-inflammatory effects comparable to existing therapeutics but with improved side effect profiles. These findings highlight the need for further investigation into the therapeutic potential of this class of molecules.

The synthesis of 3-Hydroxy-4-methylaniline Hemisulfate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize production processes. These techniques not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In conclusion, 3-Hydroxy-4-methylaniline Hemisulfate (CAS No. 183293-62-1) represents a significant advancement in pharmaceutical research due to its structural versatility and potential therapeutic applications. Ongoing studies continue to uncover new ways in which this compound can be utilized to develop innovative treatments for various diseases. As research progresses, the full therapeutic spectrum of 3-Hydroxy-4-methylaniline Hemisulfate is expected to become increasingly clear, solidifying its role as a cornerstone in modern drug development.